2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol

• IUPAC Name: 2-[6-(2-fluorophenoxy)hexylamino]ethanol
• InChI: InChI=1S/C14H22FNO2/c15-13-7-3-4-8-14(13)18-12-6-2-1-5-9-16-10-11-17/h3-4,7-8,16-17H,1-2,5-6,9-12H2
• InChI Key: HCLYPAZFKISVKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCCCCCNCCO)F
• Molecular Formula: C14H22FNO2
• Molecular Weight: 255.33 g/mol

Description

2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol, also known as FPHA, is a chemical compound that has been gaining attention in the field of scientific research. FPHA is a tertiary amine that is synthesized from 6-(2-fluorophenoxy)hexylamine and ethylene oxide. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for research in multiple fields.

Mechanism of Action

The exact mechanism of action of 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol is not fully understood. However, it is believed that 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol works by modulating the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in inflammation. 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol has been found to have various biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties, as well as neuroprotective effects. 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol has also been found to improve cognitive function and memory in animal studies. Additionally, 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol has been found to have anti-tumor properties and can inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol in lab experiments is its relatively simple synthesis method and high purity. 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol has also been found to have low toxicity and can be administered orally or intravenously. However, one of the main limitations of using 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol. One potential direction is to further investigate its neuroprotective effects and potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to investigate its anti-tumor properties and potential use in cancer treatment. Additionally, more research is needed to fully understand the mechanism of action of 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol and its effects on various enzymes and proteins in the body.

Synthesis Methods

The synthesis of 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol involves the reaction of 6-(2-fluorophenoxy)hexylamine with ethylene oxide in the presence of a catalyst. The reaction takes place under mild conditions and yields a high purity product. The synthesis method is relatively simple and can be easily scaled up for larger production.

Scientific Research Applications

2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol has been found to have various applications in scientific research. One of the most promising applications is in the field of neuroscience. 2-{[6-(2-fluorophenoxy)hexyl]amino}ethanol has been found to have neuroprotective effects and can help prevent neuronal damage caused by oxidative stress. It has also been found to have anti-inflammatory properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.